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Compound Name: Olivine
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for

conducting high-pressure experiments to investigate the rheology of olivine, the primary

mineral in the Earth's upper mantle. Understanding the flow behavior of olivine under extreme

conditions is crucial for modeling geodynamic processes such as mantle convection and plate

tectonics.

Data Summary: Experimental Parameters and
Rheological Observations
The following table summarizes quantitative data from various high-pressure experiments on

olivine, offering a comparative look at the conditions and resulting rheological characteristics.
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Apparatus
Type

Pressure
(GPa)

Temperatur
e (°C)

Strain Rate
(s⁻¹)

Key
Findings &
Rheological
Insights

Reference

Griggs

Apparatus
0.3 - 5 300 - 1300 10⁻³ - 10⁻⁸

Simulates

deformation

and

recrystallizati

on in deep

shear zones.

Allows for

relatively

large sample

sizes.[1][2][3]

[4]

[1][2][3][4]

Paterson

Gas-Medium

Apparatus

0.1 - 0.45 1150 - 1300
Constant

Load

Investigates

the transition

from diffusion

to dislocation

creep.[5][6][7]

[5][6][7]

D-DIA

Apparatus
4 - 10 1100 - 1400 10⁻⁴ - 10⁻⁶

Enables in-

situ stress

and texture

measurement

s using X-ray

diffraction.[8]

[9]

[8][9]

Diamond

Anvil Cell

(DAC)

Up to ~8 (in

cited study)

Room

Temperature

N/A (static

compression)

Used to study

the structural

evolution of

olivine under

high

pressure.[10]

[11][12]

[10][11][12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://se.copernicus.org/articles/4/423/2013/
https://serc.carleton.edu/NAGTWorkshops/mineralogy/mineral_physics/deformation_mechanisms.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933349/
https://www.isto-orleans.fr/en/2022/08/02/griggs-presses/
https://se.copernicus.org/articles/4/423/2013/
https://serc.carleton.edu/NAGTWorkshops/mineralogy/mineral_physics/deformation_mechanisms.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933349/
https://www.isto-orleans.fr/en/2022/08/02/griggs-presses/
https://blog.moravianacademy.org/hubfs/JGR%20Solid%20Earth%20-%202024%20-%20Bystricky%20-%20High%E2%80%90Temperature%20Deformation%20of%20Enstatite%E2%80%90Olivine%20Aggregates.pdf
https://www.researchgate.net/publication/297408616_The_effect_of_pressure_on_the_rheology_of_olivine
https://www.researchgate.net/publication/243780837_Rheology_of_Synthetic_Olivine_Aggregates_Influence_of_Grain_Size_and_Water
https://blog.moravianacademy.org/hubfs/JGR%20Solid%20Earth%20-%202024%20-%20Bystricky%20-%20High%E2%80%90Temperature%20Deformation%20of%20Enstatite%E2%80%90Olivine%20Aggregates.pdf
https://www.researchgate.net/publication/297408616_The_effect_of_pressure_on_the_rheology_of_olivine
https://www.researchgate.net/publication/243780837_Rheology_of_Synthetic_Olivine_Aggregates_Influence_of_Grain_Size_and_Water
https://www.researchgate.net/publication/258471467_Rheology_and_Texture_Development_in_Olivine_deformed_in_D-DIA_at_Mantle_Conditions_using_White-Beam_Diffraction
https://compres.unm.edu/sites/default/files/meeting-abstracts/2019/SilberReynold_2019_2.pdf
https://www.researchgate.net/publication/258471467_Rheology_and_Texture_Development_in_Olivine_deformed_in_D-DIA_at_Mantle_Conditions_using_White-Beam_Diffraction
https://compres.unm.edu/sites/default/files/meeting-abstracts/2019/SilberReynold_2019_2.pdf
https://www.mdpi.com/2075-163X/9/12/790
https://en.wikipedia.org/wiki/Diamond_anvil_cell
https://www.mdpi.com/2075-163X/11/4/424
https://www.mdpi.com/2075-163X/9/12/790
https://en.wikipedia.org/wiki/Diamond_anvil_cell
https://www.mdpi.com/2075-163X/11/4/424
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12688019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Multi-Anvil

Press
Up to ~24 Up to ~1630

N/A (phase

stability)

Investigates

phase

transformatio

ns of olivine

at conditions

equivalent to

the mantle

transition

zone.[13]

[13]

Experimental Protocols
Detailed methodologies for key high-pressure experiments on olivine rheology are outlined

below.

Griggs-Type Apparatus: Solid-Medium Deformation
The Griggs apparatus is a piston-cylinder device widely used for rock deformation experiments

at high pressures and temperatures.[2][3][4]

Protocol:

Sample Preparation:

Core a cylindrical sample of olivine-rich rock (e.g., dunite, peridotite) or synthesize a

polycrystalline olivine aggregate.

Typical sample dimensions are around 0.5 inches in length.[2]

Encase the sample in a jacket of a weaker material (e.g., NaCl, talc) to ensure a more

uniform stress distribution.

Apparatus Assembly:

Place the jacketed sample into a pressure vessel, typically made of tungsten carbide.[4]

Surround the sample with a furnace assembly (e.g., graphite) for heating.
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Insert pistons above and below the sample assembly.

Experiment Execution:

Increase confining pressure by advancing the main hydraulic ram.

Increase temperature to the desired level using the resistance furnace.[3]

Apply a differential stress to the sample by advancing a secondary piston (the differential

piston) at a constant strain rate, driven by a gear train.[2]

Monitor the force required to move the differential piston using a load cell.

The experiment can be run at constant strain rate or constant load.

Data Acquisition and Analysis:

Record pressure, temperature, strain rate, and differential stress throughout the

experiment.

After the experiment, quench the sample by turning off the furnace.

Analyze the microstructure of the deformed sample using techniques like optical

microscopy, scanning electron microscopy (SEM), and electron backscatter diffraction

(EBSD) to understand the deformation mechanisms.[1]

D-DIA Apparatus: In-Situ Synchrotron X-ray Diffraction
The Deformation-DIA (D-DIA) is a multi-anvil apparatus that allows for the simultaneous

deformation of a sample and analysis of its properties using synchrotron X-rays.[8][9]

Protocol:

Sample Preparation:

Prepare a small, powdered sample of olivine.

Encapsulate the sample in a pressure-transmitting medium (e.g., boron nitride) within a

cubic pressure medium.
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Apparatus Assembly:

Place the sample assembly between six anvils of a cubic press.

Position the apparatus in the path of a high-energy synchrotron X-ray beam.

Experiment Execution:

Increase pressure by advancing the anvils.

Heat the sample using a resistance heater.

Deform the sample uniaxially by advancing one pair of anvils at a controlled rate.

Data Acquisition and Analysis:

Collect X-ray diffraction patterns from the sample during deformation.

Analyze the diffraction data to determine the stress on the sample from the elastic strain of

the crystal lattice.[8]

Measure the strain from X-ray radiography images.[9]

Analyze the evolution of crystallographic preferred orientation (texture) from the diffraction

patterns.[8]

This allows for the determination of the rheological properties (e.g., viscosity, flow law

parameters) in real-time.

Diamond Anvil Cell (DAC): Static High-Pressure Studies
The diamond anvil cell is a device used to generate extremely high pressures on a very small

sample.[11] While primarily used for static compression studies, it provides crucial information

on the equation of state and phase stability of olivine.

Protocol:

Sample Preparation:
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Select a small, flawless single crystal or powdered sample of olivine (typically <100 µm in

diameter).[10]

Place the sample in a small hole drilled in a metal gasket.

Apparatus Assembly:

Position the gasket between the culets (tips) of two opposing diamond anvils.

Fill the sample chamber with a pressure-transmitting medium (e.g., a methanol-ethanol-

water mixture) to ensure hydrostatic conditions.[10]

Experiment Execution:

Apply pressure by forcing the two diamonds together.

Pressure is typically measured using the fluorescence of a ruby chip placed in the sample

chamber.

Data Acquisition and Analysis:

Illuminate the sample with X-rays (e.g., from a synchrotron source) or a laser for Raman

spectroscopy.

Collect diffraction patterns or spectra at various pressures.

Analyze the data to determine changes in the crystal structure, unit cell volume, and to

identify phase transitions.[10][13]

Visualizations
The following diagrams illustrate key workflows and relationships in high-pressure olivine
rheology experiments.
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Caption: General workflow for a high-pressure deformation experiment on olivine.
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Caption: Relationship between experimental parameters and olivine rheology.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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